Lygodium japonicum

Kadsura coccinea

Kadsura Pepper

PrimulaceaeEmbeliaEmbelia laeta

Plant Description

Lygodium japonicum, commonly known as Japanese Climbing Fern or "Suan Teng Zi" in traditional medicine, is a climbing fern recognized for its medicinal properties. Rich in flavonoids, triterpenoids, and phenolic acids, it exhibits anti-inflammatory, antioxidant, and diuretic effects. Traditionally used for conditions like urinary tract infections, edema, and various inflammatory disorders, its phytochemical profile supports its therapeutic applications. The spores are particularly valued for their medicinal efficacy.

Geographic Distribution

Distributed in South China (Guangdong, Guangxi, Fujian, Hainan, Yunnan), Indochina Peninsula, Indonesia, Malaysia, and the Philippines.

Related Compounds

Natural product compounds extracted from this plant

蒽贝素

Embelin

CAS: 550-24-3

Statistics

Compound Count1

Taxonomy

FamilyPrimulaceae

GenusEmbelia

SpeciesEmbelia laeta

Metadata

Created At2/2/2026

Updated At2/12/2026